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Compound of Interest

Compound Name: 1-Bromo-2-naphthol

Cat. No.: B146047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1-
Bromo-2-naphthol (CAS No. 573-97-7). The following sections detail the hazardous properties

of this compound and provide clear protocols for its safe use, storage, and emergency

response to minimize risk in a laboratory or drug development setting.

Hazard Identification and Classification
1-Bromo-2-naphthol is classified as a hazardous substance.[1] Ingestion is harmful, and it can

cause significant irritation to the skin, eyes, and respiratory system.[1][2][3]

Table 1: GHS Classification and Hazard Statements
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Classification
GHS
Pictogram

Signal Word
Hazard
Statement
Code

Hazard
Statement
Description

Acute toxicity,

oral (Category 4)

GHS07

(Exclamation

mark)

Warning[2] H302
Harmful if

swallowed.[2][3]

Skin

corrosion/irritatio

n (Category 2)

GHS07

(Exclamation

mark)

Warning[2] H315
Causes skin

irritation.[2][3]

Serious eye

damage/eye

irritation

(Category 2A)

GHS07

(Exclamation

mark)

Warning[2] H319

Causes serious

eye irritation.[2]

[3]

Specific target

organ toxicity,

single exposure

(Category 3),

Respiratory tract

irritation

GHS07

(Exclamation

mark)

Warning[2] H335

May cause

respiratory

irritation.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromo-2-naphthol is provided

below.

Table 2: Physical and Chemical Properties of 1-Bromo-2-naphthol
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Property Value

Molecular Formula C10H7BrO[4]

Molecular Weight 223.07 g/mol [3]

Appearance
Light red to off-white or tan powder/crystals.[3]

[5]

Melting Point 78-81 °C (lit.)[5]

Boiling Point Decomposes at 130°C[5]

Solubility
Soluble in alcohol, ether, benzene, and acetic

acid.[5]

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is essential when handling 1-Bromo-2-naphthol to
prevent exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Chemical safety goggles or eyeglasses

conforming to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use.[4]

Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Use only outdoors or in a well-ventilated area.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with eyes, skin, and clothing.[4]

Minimize dust generation and accumulation.[4]

Storage Conditions
Store in a cool, dry, well-ventilated area away from incompatible substances.[2][4]

Keep the container tightly closed.[2][4]

Store locked up.[1][2]

Incompatible with strong oxidizing agents and strong bases.[1][4]
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Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure or release.

First-Aid Measures
The following diagram outlines the initial steps to be taken in case of exposure to 1-Bromo-2-
naphthol.

Exposure Route Immediate Action

Medical Attention

Inhalation Move to fresh air. If breathing is difficult, give oxygen. [1]

Skin Contact Flush skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. [1]

Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes. Occasionally lift upper and lower eyelids. [1]

Ingestion Rinse mouth. Do NOT induce vomiting. If conscious, drink 2-4 cupfuls of milk or water. [1]

Get medical aid.

Click to download full resolution via product page

Caption: First-aid procedures for 1-Bromo-2-naphthol exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[4][6]
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Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,

carbon dioxide, and hydrogen bromide may be generated by thermal decomposition.[4]

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Accidental Release Measures
The following workflow illustrates the steps for managing a spill of 1-Bromo-2-naphthol.
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Spill Detected

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid generating dusty conditions.

Vacuum or sweep up material.

Place into a suitable disposal container.

Clean up spills immediately.

Dispose of waste in accordance with local regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1-Bromo-2-naphthol.

Toxicological Information
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The toxicological properties of 1-Bromo-2-naphthol have not been fully investigated.[4]

However, available data indicates that it is harmful if swallowed and causes irritation to the skin,

eyes, and respiratory tract.[3][4] Delayed effects, such as pulmonary edema, may occur after

inhalation.[4]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations.[1] Do not let the product enter drains.[2][6]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the SDS for 1-Bromo-2-naphthol
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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